Cas no 56715-20-9 (Acetamide, N-[4-[(2S)-2,3-dihydroxypropoxy]phenyl]-)

Acetamide, N-[4-[(2S)-2,3-dihydroxypropoxy]phenyl]- structure
56715-20-9 structure
Product Name:Acetamide, N-[4-[(2S)-2,3-dihydroxypropoxy]phenyl]-
CAS No:56715-20-9
MF:C11H15NO4
MW:225.241103410721
CID:348054
Update Time:2023-03-30

Acetamide, N-[4-[(2S)-2,3-dihydroxypropoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[4-(2,3-dihydroxypropoxy)phenyl]-, (S)-
    • Acetamide, N-[4-[(2S)-2,3-dihydroxypropoxy]phenyl]-
    • Inchi: 1S/C11H15NO4/c1-8(14)12-9-2-4-11(5-3-9)16-7-10(15)6-13/h2-5,10,13,15H,6-7H2,1H3,(H,12,14)/t10-/m0/s1
    • InChI Key: GRAOWBQCLZIQIW-JTQLQIEISA-N
    • SMILES: C(NC1=CC=C(OC[C@@H](O)CO)C=C1)(=O)C

Computed Properties

  • Exact Mass: 225.1
  • Monoisotopic Mass: 225.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.3

Experimental Properties

  • Density: 1.287
  • Boiling Point: 514.7°C at 760 mmHg
  • Flash Point: 265.1°C
  • Refractive Index: 1.595
  • LogP: 0.45000
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